Cas no 82843-16-1 (4-Hydroxy-3-propionyl-2H-chromen-2-one)

4-Hydroxy-3-propionyl-2H-chromen-2-one structure
82843-16-1 structure
Product name:4-Hydroxy-3-propionyl-2H-chromen-2-one
CAS No:82843-16-1
MF:C16H24N2O2S
MW:308.438962936401
CID:988223
PubChem ID:54677438

4-Hydroxy-3-propionyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-Ethyl-7-hydroxy-4-(isobutylamino)-2,2-dimethyl-2,3-dihydro-5H-thiopyrano(2,3-b)pyridin-5-one
    • 4139-73-5
    • DTXSID50961657
    • 773LH265HD
    • AKOS005173367
    • 4-hydroxy-3-propionylcoumarin
    • 4-hydroxy-3-propanoyl-2H-chromen-2-one
    • SR-01000103259-1
    • NSC372920
    • 4-hydroxy-3-propanoyl-2H-1-benzopyran-2-one
    • UNII-773LH265HD
    • FT-0683476
    • 4-hydroxy-3-propanoyl-chromen-2-one
    • 82843-16-1
    • 4-HYDROXY-3-(1-OXOPROPYL)-2H-1-BENZOPYRAN-2-ONE
    • 4-Hydroxy-3-propionyl-2H-chromen-2-one
    • LS-03774
    • 2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-oxopropyl)-
    • EU-0065218
    • NSC 372800
    • NSC-372920
    • 6-Ethyl-7-hydroxy-4-(isobutylamino)-2,2-dimethyl-2,3-dihydro-5H-thiopyrano[2,3-b]pyridin-5-one
    • SR-01000103259
    • NSC 372920
    • 4-hydroxy-3-propanoylchromen-2-one
    • MFCD01232279
    • STK135188
    • Inchi: InChI=1S/C12H10O4/c1-2-8(13)10-11(14)7-5-3-4-6-9(7)16-12(10)15/h3-6,14H,2H2,1H3
    • InChI Key: WUNZBRZFQNWGDW-UHFFFAOYSA-N
    • SMILES: CCC(=O)C1=C(C2=CC=CC=C2OC1=O)O

Computed Properties

  • Exact Mass: 218.05790880g/mol
  • Monoisotopic Mass: 218.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 63.6Ų

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